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Quantitative Data Summary for Zatolmilast

The table below summarizes the key efficacy findings for Zatolmilast from a Phase 2 clinical trial in adult
males with Fragile X Syndrome (FXS) [1] [2] [3].

Cognitive NIH Toolbox LSMean Difference Bvalue Study Phase &
Domain Measure vs. Placebo Population
Crystallized Crystallized +5.29 p= Phase 2, Adult Males
Cognition Composite Score 0.0018 (N=30) [2]
Language Picture Vocabulary +5.79 = Phase 2, Adult Males
Test 0.0342 (N=30) [2]
Language Oral Reading +2.80 p= Phase 2, Adult Males
Recognition Test 0.0157 (N=30) [2]

Additional findings from the trial showed clinically meaningful improvements based on caregiver reports,

with significant benefits in Language and Daily Functioning on a 100-point Visual Analog Scale [2].
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Experimental Protocols and Methodologies

To evaluate the efficacy of Zatolmilast, a specific clinical trial design and assessment tool were used.

¢ Clinical Trial Design: The key data comes from a randomized, double-blind, placebo-controlled,

two-way crossover study [1] [2] [4].

o Participants: 30 adult males (ages 18-41) with a genetically confirmed diagnosis of FXS (>200

CGG repeats in the FMR1 gene) [2] [4].
o Intervention: Oral dose of 25 mg of Zatolmilast (then known as BPN14770) or a placebo,

administered twice daily [2].
o Treatment Periods: Each treatment period lasted 12 weeks. A notable feature was the
absence of a washout period between crossover, which led to observable carryover effects [2].

e NIH Toolbox Assessment: The primary cognitive efficacy endpoint was the Crystallized Cognition

Composite Score from the NIH Toolbox Cognitive Battery (NIH-TCB) [1] [3].

o Composition: This composite score is derived from two specific tests [1] [5] [6]:
= Picture Vocabulary Test: Measures receptive vocabulary and language comprehension.
= Oral Reading Recognition Test: Assesses reading decoding skills and pronunciation
accuracy.
o Theoretical Basis: Crystallized intelligence reflects knowledge and skills accumulated through
experience and education and is typically stable throughout life [5]. Its improvement in FXS is a

significant finding.

Mechanism of Action and Workflow

Zatolmilast has a novel, targeted mechanism of action. The following diagram illustrates the proposed

signaling pathway and its restoration by the drug.

© 2026 Smolecule. All rights reserved. 2/6 Tech Support


https://www.smolecule.com/products/s3336627?utm_src=pdf-body
https://www.shionogi.com/us/en/news/2024/07/shionogi-provides-updates-on-zatolmilast-an-investigational-drug-for-fragile-x-syndrome-including-recent-changes-to-study-protocol-to-increase-access-for-participants-and-families.html
https://www.fraxa.org/positive-results-reported-in-phase-ii-fragile-x-clinical-trial-of-pde4d-inhibitor-from-tetra-therapeutics/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12394601/
https://www.fraxa.org/positive-results-reported-in-phase-ii-fragile-x-clinical-trial-of-pde4d-inhibitor-from-tetra-therapeutics/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12394601/
https://www.smolecule.com/products/s3336627?utm_src=pdf-body
https://www.fraxa.org/positive-results-reported-in-phase-ii-fragile-x-clinical-trial-of-pde4d-inhibitor-from-tetra-therapeutics/
https://www.fraxa.org/positive-results-reported-in-phase-ii-fragile-x-clinical-trial-of-pde4d-inhibitor-from-tetra-therapeutics/
https://www.shionogi.com/us/en/news/2024/07/shionogi-provides-updates-on-zatolmilast-an-investigational-drug-for-fragile-x-syndrome-including-recent-changes-to-study-protocol-to-increase-access-for-participants-and-families.html
https://globalgenes.org/raredaily/fda-grants-shionogis-tetra-rare-pediatric-disease-designation-for-experimental-fragile-x-therapy/
https://www.shionogi.com/us/en/news/2024/07/shionogi-provides-updates-on-zatolmilast-an-investigational-drug-for-fragile-x-syndrome-including-recent-changes-to-study-protocol-to-increase-access-for-participants-and-families.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4103789/
https://nihtoolbox.org/domain/cognition/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4103789/
https://www.smolecule.com/products/s3336627?utm_src=pdf-body
https://www.smolecule.com/products/s3336627?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

FXS

Reduces /Breaks down

Promotes

(NeuronalMaturatiorD

eads to

(CognitiveBenefiD

Click to download full resolution via product page

The diagram above shows the proposed mechanism. In FXS, reduced levels of FMRP lead to dysregulated
cAMP signaling [4]. Zatolmilast, as a selective allosteric inhibitor of Phosphodiesterase-4D (PDE4D),
prevents the breakdown of cAMP [2] [3]. The increased cAMP availability is believed to promote the
maturation of neuronal connections, which is impaired in FXS, ultimately leading to observed improvements

in cognitive function [2] [4].

The following flowchart summarizes the design of the pivotal Phase 2 clinical trial that generated the

efficacy data.
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Position in the FXS Treatment Landscape

Zatolmilast holds a distinct position in the drug development pipeline for Fragile X Syndrome:

¢ First-in-Class Agent: It is the first and only selective PDE4D inhibitor being investigated for FXS [1].

e Targeting Core Deficits: It aims to modify the disease by addressing a core physiological deficit
(impaired cAMP signaling and synaptic maturation) rather than just managing behavioral symptoms
(2] [4].

¢ Regulatory Recognition: Its potential is underscored by the FDA's Fast Track, Orphan Drug, and
Rare Pediatric Disease designations, as well as Orphan Medicinal Product designation from the
European Commission [1] [7].

e Current Status: As of the latest information, there are no FDA-approved pharmacological
treatments specifically for FXS. The current standard of care relies on off-label medications to
manage specific symptoms [1] [7]. Zatolmilast is currently being evaluated in a pivotal Phase 2b/3
program, which includes two large, randomized, placebo-controlled studies in adolescent and adult
males with FXS [1] [3].
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Limitations and Future Directions

e Comparative Data: As targeted treatments for FXS are not yet on the market, public domain data for
a direct, head-to-head quantitative comparison with other mechanism-based investigational drugs
(like SPG601) is currently unavailable [7].

e Ongoing Research: The search for robust biomarkers of target engagement continues. A secondary
analysis of EEG data from the Phase 2 trial suggested that a composite of peak alpha frequencies
could serve as a potential physiological biomarker for the drug's efficacy [4].

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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